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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-MRT199665 is the R-isomer of MRT199665, a potent and ATP-competitive inhibitor of

Microtubule Affinity Regulating Kinase (MARK), Salt-Inducible Kinase (SIK), and AMP-Activated

Protein Kinase (AMPK) families. Specifically, MRT199665 has shown inhibitory activity against

MARK1/2/3/4, AMPKα1/α2, and SIK1/2/3. Its ability to modulate these key signaling pathways

makes it a valuable tool for investigating their roles in various physiological and pathological

processes, particularly in cancer biology. These application notes provide a comprehensive

overview of the available data on the in vivo application of (R)-MRT199665 and related SIK

inhibitors, offering guidance for preclinical research.

Disclaimer: Specific in vivo dosage for (R)-MRT199665 is not extensively documented in

publicly available literature. The following information is based on its parent compound,

MRT199665, and other well-characterized SIK inhibitors. Researchers should consider this as

a guide and perform initial dose-finding studies to determine the optimal dosage for their

specific animal model and research question.
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Quantitative Data Summary
Due to the limited availability of specific in vivo data for (R)-MRT199665, this table includes

dosage information for other relevant SIK inhibitors to provide a comparative reference for

experimental design.

Compound
Animal
Model

Disease
Model

Dosing
Range

Route of
Administrat
ion

Reference

YKL-05-099 Mouse

Acute

Myeloid

Leukemia

(MLL-

rearranged)

5 - 50 mg/kg
Intraperitonea

l (IP)

GLPG3312 Mouse
Inflammatory

Models
Not Specified Oral (p.o.)

Compound

7s (SIK2/3

inhibitor)

Mouse

Acute

Myeloid

Leukemia

(MV4-11

CDX)

10 - 30 mg/kg
Oral (p.o.),

BID

Signaling Pathways
(R)-MRT199665, as an inhibitor of the SIK and AMPK families, impacts a crucial signaling

network that governs cellular energy homeostasis, metabolism, and gene expression. The

upstream kinase Liver Kinase B1 (LKB1) is a key activator of AMPK and SIKs. In cancer, the

dysregulation of this pathway can influence tumor growth and survival.

LKB1-AMPK-SIK Signaling Pathway
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Caption: LKB1-AMPK-SIK signaling cascade.

Inhibition by (R)-MRT199665
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Caption: Molecular targets of (R)-MRT199665.

Experimental Protocols
The following are generalized protocols for the preparation and administration of SIK inhibitors

for in vivo studies, based on available information for MRT199665 and other related

compounds.

Formulation of (R)-MRT199665 for In Vivo Administration
Several vehicles can be used to formulate MRT199665 for in vivo studies. The choice of

vehicle will depend on the desired route of administration and the specific experimental

requirements. It is recommended to prepare the working solution fresh on the day of use.

Protocol 1: PEG300, Tween-80, and Saline Formulation

This formulation is suitable for intraperitoneal (IP) or intravenous (IV) injection.

Materials:

(R)-MRT199665 powder

Dimethyl sulfoxide (DMSO)

PEG300
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Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

For a 1 mL working solution, sequentially add and mix the following components:

100 µL of the DMSO stock solution

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

Vortex the solution thoroughly to ensure it is clear and homogenous. If precipitation occurs,

gentle warming and/or sonication may be used to aid dissolution.

Protocol 2: SBE-β-CD in Saline Formulation

This formulation is an alternative for parenteral administration.

Materials:

(R)-MRT199665 powder

DMSO

20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in Saline

Procedure:

Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of 20% SBE-

β-CD in Saline.
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Mix thoroughly until a clear solution is obtained.

Protocol 3: Corn Oil Formulation

This formulation is suitable for oral gavage (p.o.).

Materials:

(R)-MRT199665 powder

DMSO

Corn oil

Procedure:

Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of Corn oil.

Mix vigorously to ensure a uniform suspension. Note: This formulation may be a suspension

rather than a clear solution. Ensure consistent resuspension before each administration.

In Vivo Experimental Workflow
The following diagram outlines a general workflow for an in vivo efficacy study using a SIK

inhibitor in a cancer model.
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Caption: General workflow for an in vivo efficacy study.
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Detailed Methodologies:

Animal Models: Select an appropriate animal model for the research question (e.g.,

xenograft models with human cancer cell lines, genetically engineered mouse models).

Acclimatization: Allow animals to acclimatize to the facility for at least one week before the

start of the experiment.

Tumor Implantation: Implant tumor cells into the appropriate site (e.g., subcutaneously in the

flank, orthotopically in the target organ).

Tumor Growth Monitoring: Monitor tumor growth regularly using calipers. Once tumors reach

a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment and control

groups.

Treatment Administration: Administer (R)-MRT199665 or the vehicle control according to the

determined dose and schedule (e.g., daily, twice daily). The route of administration will

depend on the formulation used.

Monitoring: During the treatment period, monitor tumor volume, body weight, and overall

animal health at regular intervals.

Endpoint and Tissue Collection: At the end of the study (defined by tumor size limits,

duration, or signs of morbidity), euthanize the animals and collect tumors, blood, and other

relevant tissues for downstream analysis.

Pharmacodynamic and Efficacy Analysis: Analyze the collected tissues to assess target

engagement (e.g., phosphorylation of SIK substrates), and treatment efficacy (e.g., tumor

growth inhibition, changes in biomarkers).

Conclusion
(R)-MRT199665 is a promising research tool for investigating the roles of the MARK, SIK, and

AMPK signaling pathways. While specific in vivo dosage information for this particular isomer is

limited, the provided formulation protocols for its parent compound and the dosage data for

other SIK inhibitors offer a solid foundation for initiating in vivo studies. Rigorous dose-finding
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experiments are crucial to establish the optimal therapeutic window for (R)-MRT199665 in any

given preclinical model.

To cite this document: BenchChem. [Application Notes and Protocols for (R)-MRT199665 In
Vivo Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604306/docs#application-notes-and-protocols-for-
r-mrt199665-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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